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Compound of Interest

Compound Name: 2-Chlorothiophenol

Cat. No.: B146423 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of hazardous chemicals is a cornerstone of laboratory safety and environmental

responsibility. 2-Chlorothiophenol, a corrosive and combustible liquid with a potent stench,

requires a meticulous and informed approach to its disposal.[1][2] This guide provides

essential, step-by-step procedures to ensure the safe and compliant management of 2-
Chlorothiophenol waste.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle 2-Chlorothiophenol within

a chemical fume hood to avoid inhalation of its vapor or mist.[1][2] Personal protective

equipment (PPE) is mandatory and includes chemical safety goggles or a face shield,

protective gloves, and appropriate protective clothing.[3] In case of accidental contact,

immediately flush the affected eyes or skin with plenty of water for at least 15 minutes and seek

prompt medical attention.[1][2]

Quantitative Data Summary
A clear understanding of the physical and chemical properties of 2-Chlorothiophenol is crucial

for its safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value Source

CAS Number 6320-03-2 [1]

Molecular Weight 144.62 g/mol

Density 1.275 g/mL at 25 °C

Boiling Point 205-206 °C at 260 mmHg

Flash Point 88 °C (190.4 °F) - closed cup

UN Number 3265 [2][3]

Hazard Class 8 (Corrosive) [2]

Packing Group II [2]

Step-by-Step Disposal Procedure
The disposal of 2-Chlorothiophenol must adhere to local, regional, and national hazardous

waste regulations. Direct disposal into drains or regular trash is strictly prohibited.[4][5] The

recommended procedure involves collection, proper storage, and transfer to a licensed

professional waste disposal service.[3]

1. Waste Collection:

Collect waste 2-Chlorothiophenol in a designated, compatible container. The original

container is ideal if it is in good condition.[6]

Containers must be leak-proof and have a secure screw cap.[6] Do not use food containers.

[6]

Ensure the container is made of a material that does not react with the chemical.[6]

2. Labeling and Storage:

Clearly label the waste container as "Hazardous Waste: 2-Chlorothiophenol". The label

should also include the hazard pictograms for corrosive materials.
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Store the sealed container in a designated, well-ventilated hazardous waste storage area,

away from incompatible materials such as strong oxidizing agents.[1][7]

Keep the storage area cool and dry, and away from sources of ignition as the substance is

combustible.[1][2]

3. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup.[3]

Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-
Chlorothiophenol to ensure they have all the necessary information for safe handling and

transport.

4. Spill Management:

In the event of a spill, evacuate personnel from the area and remove all sources of ignition.

[1][2]

Use personal protective equipment, including respiratory protection.[2]

Contain the spill and absorb it with an inert material, such as sand or earth.

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[1][2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points for the proper disposal of

2-Chlorothiophenol.
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2-Chlorothiophenol Waste Generated
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Caption: Workflow for the safe disposal of 2-Chlorothiophenol waste.

By adhering to these procedures, laboratory professionals can ensure the safe management of

2-Chlorothiophenol waste, protecting themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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